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Compound of Interest

Compound Name: 2-(4-formylphenyl)acetic Acid

Cat. No.: B1312657

2-(4-formylphenyl)acetic acid is a bifunctional aromatic compound that has garnered
significant interest across multiple scientific disciplines. Its structure, featuring both a reactive
aldehyde and a carboxylic acid on a phenylacetic acid scaffold, makes it a highly valuable
intermediate in organic synthesis, medicinal chemistry, and materials science.[1][2] The
aldehyde group serves as a versatile handle for reactions like reductive amination and Wittig
olefination, while the carboxylic acid moiety can be readily converted into esters, amides, and
other derivatives.[1] This dual functionality allows for the strategic construction of complex
molecular architectures, including heterocyclic compounds that form the core of many
biologically active agents.[1][2]

However, the very reactivity that makes this compound a powerful synthetic tool also
necessitates a thorough understanding of its potential hazards. As Senior Application
Scientists, it is our responsibility to not only leverage the utility of such reagents but to do so
with an unwavering commitment to safety. This guide provides a comprehensive framework for
the safe handling, storage, and disposal of 2-(4-formylphenyl)acetic acid, grounded in
established safety protocols and an understanding of its chemical nature. The following
sections are designed to equip researchers, scientists, and drug development professionals
with the knowledge to mitigate risks and ensure a secure laboratory environment.

Section 1: Physicochemical and Reactivity Profile

A foundational understanding of a compound's physical and chemical properties is paramount
to its safe handling. These characteristics dictate storage conditions, appropriate solvents, and
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potential incompatibilities.

Chemical Identity

Property Value Source(s)

CAS Number 34841-47-9 [LI[3]4][5]16]

Molecular Formula CoHsOs3 [2][3]

Molecular Weight 164.16 g/mol [1112][3]

IUPAC Name 2-(4-formylphenyl)acetic acid [7]
(4-formylphenyl)acetic acid, p-
formylphenylacetic acid, 4-

Synonyms ) ) [51[7]
Formylbenzeneacetic acid, 4-
(Carboxymethyl)benzaldehyde

Physical Properties

Property Value Source(s)

Appearance Off-white solid [2][4]

Boiling Point 349.2 °C

Flash Point 131 °C

Density ~1.28 g/cm? (predicted) [2]

pKa 4.06 £ 0.10 (predicted) [2]

- Soluble in organic solvents like
Solubility [2]

ethanol and acetonitrile.

Reactivity and Stability

The chemical nature of 2-(4-formylphenyl)acetic acid is defined by its two functional groups.

The aromatic aldehyde group is susceptible to oxidation, which can convert it to a carboxylic

acid, and can patrticipate in various condensation and nucleophilic addition reactions.[1][8]

Aldehydes, in general, can be highly reactive and may require careful storage to prevent

degradation.[8][9]
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The carboxylic acid group exhibits typical acidic reactivity and can be converted to more
reactive intermediates, such as acyl chlorides, for subsequent reactions like amide formation.
[1][2] The compound is generally stable under recommended storage conditions.[10] However,
it is incompatible with strong oxidizing agents, strong bases, and strong reducing agents, which
can react with either or both of the functional groups.[11]

Section 2: Hazard Identification and Toxicology

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-(4-formylphenyl)acetic acid presents several health hazards that require
stringent safety measures.

“HS Classificati

Pictogram GHSO07 (Exclamation Mark)[5]

Signal Word Warning[3][5][7]

H302: Harmful if swallowed.[3][7] H319: Causes

serious eye irritation.[3][7]

Hazard Statements

P264: Wash skin thoroughly after handling.[12]
P270: Do not eat, drink or smoke when using
this product.[11] P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[12] P301 + P312: IF SWALLOWED:
Call a POISON CENTER or doctor/physician if
] you feel unwell.[11] P305 + P351 + P338: IF IN
Precautionary Statements ) ] ]
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing.[3][12] P337 +
P313: If eye irritation persists: Get medical
advice/attention.[11] P501: Dispose of
contents/container to an approved waste

disposal plant.[12]

Toxicological Profile
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e Acute Oral Toxicity: The compound is classified as harmful if swallowed (Acute Toxicity, Oral,
Category 4).[3][7] Ingestion can lead to adverse health effects, and medical attention should
be sought immediately.

o Eye Irritation: Direct contact with the eyes will cause serious irritation (Category 2A).[3][7]
This necessitates the mandatory use of appropriate eye protection.

» Skin Irritation: While not its primary classification, similar compounds can cause skin
irritation.[12] Prolonged or repeated contact should be avoided.

o Respiratory Irritation: As a solid powder, dust formation is possible. Inhaling dust may cause
respiratory tract irritation.[12]

There is limited data on the chronic toxicity, carcinogenicity, or reproductive hazards of this
specific compound. Therefore, it is crucial to handle it with the assumption that it may have
unknown long-term health effects, and to minimize exposure at all times.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls, personal protective
equipment, and strict hygiene practices, is essential for minimizing exposure.

Engineering Controls

» Ventilation: All handling of 2-(4-formylphenyl)acetic acid powder should be conducted in a
well-ventilated area.[3]

e Fume Hood: A properly functioning chemical fume hood is required for procedures that may
generate dust or aerosols.[3] This provides the primary barrier between the researcher and
the chemical.

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedures
being performed.
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Conforms to NIOSH (US) or
EN 166 (EU) standards.[3]
Protects against dust particles
and potential splashes causing

serious eye irritation.[3]

Skin Protection

Gloves: Chemically resistant
gloves (e.g., nitrile). Gloves
must be inspected before use
and disposed of properly.[3]
Lab Coat: A full-length

laboratory coat.

Prevents skin contact. Proper
glove removal technique is
critical to avoid cross-

contamination.[3]

Respiratory Protection

For nuisance exposures or if
dust is generated, use a P95
(US) or P1 (EU EN 143)

particle respirator.

Required when engineering
controls are insufficient to
maintain exposure below

acceptable levels.[3]

Safe Handling Workflow

The following diagram illustrates the critical safety checkpoints when working with 2-(4-
formylphenyl)acetic acid.
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Caption: Standard workflow for handling 2-(4-formylphenyl)acetic acid.
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Section 4: Handling and Storage Protocols

Adherence to strict handling and storage protocols is critical for maintaining the integrity of the

compound and ensuring laboratory safety.

General Handling Protocol

Preparation: Before handling, ensure all engineering controls are active and all required PPE
IS correctly worn.

Transfer: Retrieve the container from its designated storage location. Allow it to equilibrate to
room temperature before opening to prevent moisture condensation.

Weighing: Conduct all weighing and transfer operations within a chemical fume hood to
contain any dust.[3] Use a spatula to carefully transfer the solid, avoiding actions that could
create airborne particles.

Closure: After use, securely close the container, ensuring a tight seal.

Cleanup: Clean any residual powder from the balance and work surfaces. Decontaminate
equipment as necessary.

Return to Storage: Promptly return the container to its proper storage conditions.

Storage Requirements

Proper storage is essential to prevent degradation and hazardous reactions.

Temperature: Store in a cool environment, typically between 2-8°C.[3][5][13]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).[3][5][13] This is
crucial for preventing oxidation of the aldehyde functional group.

Container: Keep in a tightly closed container to prevent moisture ingress and contamination.
[12]

Incompatible Materials: Segregate from strong oxidizing agents, strong bases, and strong
reducing agents.[11]
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Caption: Decision logic for the proper storage of the compound.

Section 5: Emergency and First Aid Procedures

In the event of an accident, a swift and informed response is critical. All personnel must be
familiar with these procedures.

First Aid Measures
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Exposure Route First Aid Action

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion , -
mouth with water and consult a physician

immediately.[3]

Immediately rinse cautiously and thoroughly
with plenty of water for at least 15 minutes,
holding the eyelids open. Remove contact
Eye Contact . )
lenses, if present and easy to do. Continue
rinsing. Seek immediate medical attention.[3]

[11]

Remove contaminated clothing. Wash off with
Skin Contact soap and plenty of water. Consult a physician if

irritation develops or persists.[3]

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Consult a physician.[3][11]

Spill and Fire Response

e Spill Response:
o Evacuate personnel from the immediate area.
o Ensure adequate ventilation.
o Wear appropriate PPE, including respiratory protection.
o Prevent dust formation.[3] Sweep up the spilled solid carefully.

o Collect the material in a suitable, closed container for disposal.[3] Do not let the product
enter drains.[3]

o Fire-Fighting Measures:
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Specific Hazards: Combustion may produce toxic gases such as carbon monoxide and
carbon dioxide.[14]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[3]
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Caption: Emergency flowchart for spill response.
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Section 6: Disposal Considerations

Chemical waste must be managed in a way that ensures the safety of personnel and protects
the environment.

o Waste Generation: Minimize waste generation wherever possible.

o Containers: Unused product and contaminated materials (e.g., gloves, absorbent paper)
should be collected in a designated, properly labeled, and sealed hazardous waste
container.[15]

o Disposal Method: Disposal must be conducted through a licensed hazardous waste disposal
company. Do not dispose of down the drain or in general trash. All local, state, and federal
regulations for hazardous waste disposal must be strictly followed.

Conclusion

2-(4-formylphenyl)acetic acid is an undeniably valuable reagent for chemical innovation. Its
unique bifunctional nature provides a gateway to a vast array of complex molecules. However,
its utility is intrinsically linked to our ability to handle it with the respect its hazardous properties
demand. By integrating the principles outlined in this guide—from understanding its
physicochemical properties and hazards to implementing robust engineering controls,
consistent PPE use, and stringent handling protocols—we can confidently and safely unlock its
synthetic potential. A proactive culture of safety is not a barrier to research but the very
foundation upon which successful and responsible science is built.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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